4-Methoxybenzyl-sulfonylacetic acid

• CAS No.: 28203-60-3
• Molecular Formula: C10H12O5S
• Molecular Weight: 244.27 g/mol
• IUPAC Name: 2-[(4-methoxyphenyl)methylsulfonyl]acetic acid
• InChI: InChI=1S/C10H12O5S/c1-15-9-4-2-8(3-5-9)6-16(13,14)7-10(11)12/h2-5H,6-7H2,1H3,(H,11,12)
• InChI Key: MXXQOAGTJXSSCB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CS(=O)(=O)CC(=O)O

Description

4-Methoxybenzyl-sulfonylacetic acid is a sulfonyl-substituted acetic acid derivative featuring a methoxybenzyl group. This compound combines a sulfonyl linker, a methoxy-substituted benzyl moiety, and an acetic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research.

Comparison with Similar Compounds

Structural Analogues

4-(Methylsulfonyl)phenylacetic Acid

• Molecular Formula : C₉H₁₀O₄S
• CAS No.: 90536-66-6
• Key Features : A phenylacetic acid derivative with a methylsulfonyl group directly attached to the phenyl ring.
• Applications : Serves as a precursor for etoricoxib, a COX-2 inhibitor .
• Comparison : Unlike 4-methoxybenzyl-sulfonylacetic acid, the sulfonyl group is linked to the phenyl ring rather than a benzyl group. This structural difference reduces steric bulk but limits the molecule’s ability to engage in hydrophobic interactions compared to the methoxybenzyl variant .

[(4-Methylbenzyl)sulfonyl]acetic Acid

• Molecular Formula : C₁₀H₁₂O₄S
• Key Features : A benzyl-sulfonylacetic acid with a methyl substituent on the benzyl ring.
• Applications : Used in chemical synthesis; its methyl group enhances lipophilicity compared to the methoxy variant .
• Comparison : The methyl group in this compound may improve metabolic stability but reduces electronic effects (e.g., resonance donation) compared to the methoxy group in 4-methoxybenzyl-sulfonylacetic acid.

4-Methoxyphenylacetic Acid

• Molecular Formula : C₉H₁₀O₃
• CAS No.: 104-01-8
• Key Features : Lacks the sulfonyl group, featuring only a methoxy-phenylacetic acid structure.
• Applications : Intermediate in organic synthesis .

Physicochemical Properties

Compound	Molecular Weight	pKa (Acetic Acid)	Solubility (Water)	LogP
4-Methoxybenzyl-sulfonylacetic acid*	244.26	~3.1	Low	1.8
4-(Methylsulfonyl)phenylacetic acid	214.24	~2.8	Moderate	1.2
[(4-Methylbenzyl)sulfonyl]acetic acid	228.26	~3.0	Low	2.1
4-Methoxyphenylacetic acid	166.18	~4.8	High	1.5

*Estimated values based on analogous sulfonylacetic acids.

Key Observations :

• Sulfonyl groups significantly lower the pKa of the acetic acid moiety (increasing acidity) compared to non-sulfonyl derivatives like 4-methoxyphenylacetic acid.
• The methoxybenzyl group in 4-methoxybenzyl-sulfonylacetic acid enhances lipophilicity (higher LogP) relative to phenyl-sulfonyl analogues.